![molecular formula C20H19N3O2 B2571320 N-([3,3'-bipyridin]-5-ylmethyl)-2-ethoxybenzamide CAS No. 2191214-16-9](/img/structure/B2571320.png)
N-([3,3'-bipyridin]-5-ylmethyl)-2-ethoxybenzamide
Description
N-([3,3'-bipyridin]-5-ylmethyl)-2-ethoxybenzamide, also known as BPyEB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, biochemistry, and materials science.
Scientific Research Applications
Biologically Active Molecules
Bipyridine derivatives are extensively used as fundamental components in biologically active molecules . They can interact with biological systems, influencing various biological processes. Further research could reveal more specific applications of “N-([3,3’-bipyridin]-5-ylmethyl)-2-ethoxybenzamide” in this field.
Ligands in Transition-Metal Catalysis
Bipyridine derivatives serve as excellent ligands in transition-metal catalysis . They can coordinate with metal centers, influencing the catalytic activity of the metal complex. This property could be utilized in various catalytic reactions.
Photosensitizers
Bipyridine compounds can act as photosensitizers . They can absorb light and transfer the energy to other molecules, initiating photochemical reactions. This property could be exploited in fields like solar energy conversion and photodynamic therapy.
Viologens
The quaternization of nitrogens in 4,4’-bipyridines generates viologens, which are known for their good electrochemical properties . Viologens have applications in electrochromic devices, redox flow batteries, and molecular electronics.
Supramolecular Structures
Bipyridine derivatives can form supramolecular structures through non-covalent interactions . These structures have potential applications in nanotechnology, materials science, and drug delivery.
Synthesis of New Materials
Functionalized bipyridines can be used in the design and development of new materials . The specific properties of “N-([3,3’-bipyridin]-5-ylmethyl)-2-ethoxybenzamide” could lead to the creation of materials with unique characteristics.
properties
IUPAC Name |
2-ethoxy-N-[(5-pyridin-3-ylpyridin-3-yl)methyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O2/c1-2-25-19-8-4-3-7-18(19)20(24)23-12-15-10-17(14-22-11-15)16-6-5-9-21-13-16/h3-11,13-14H,2,12H2,1H3,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBWORLAVLARRGI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NCC2=CC(=CN=C2)C3=CN=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-([3,3'-bipyridin]-5-ylmethyl)-2-ethoxybenzamide | |
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